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Compound of Interest

Compound Name:
2-(2-Bromophenylamino)nicotinic

acid

Cat. No.: B12160514

Get Quote

Molecular Architecture: The "Locked" Scaffold
To understand the polymorphism of this molecule, one must first understand the competition

between its internal and external forces.[2] The molecule belongs to the 2-anilinonicotinic acid

class.[1]

The Intramolecular Anchor (The S(6) Ring)
The defining structural feature of this class is the strong intramolecular hydrogen bond between

the amino nitrogen (N-H) and the carbonyl oxygen of the carboxylic acid (C=O).[3]

Graph Set Motif:

[1]

Effect: This interaction creates a "pseudo-ring" that planarizes the nicotinic acid moiety and

the bridging nitrogen.[2] It locks the carboxylic acid in a specific orientation relative to the

pyridine ring.[2]
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The Steric "Twist" (The Ortho-Bromo Effect)
Unlike the unsubstituted parent 2-(phenylamino)nicotinic acid (2-PNA), which can adopt

multiple planar or near-planar conformations, the 2-(2-Bromophenylamino) derivative

possesses a bulky bromine atom at the ortho position of the aniline ring.[1]

Consequence: The bromine atom creates significant steric clash with the nicotinic acid

moiety.[2] This forces the aniline ring to twist out of the plane of the pyridine ring.

Polymorphic Driver: The degree of this twist (torsion angle

) is the primary variable. Different polymorphs will likely represent different "frozen" torsion
angles of this phenyl ring, stabilized by varying intermolecular packing forces.[1][2]

The Polymorphic Landscape: Predicted Forms
Based on the crystallographic behavior of the 2-anilinonicotinic acid family (specifically 2-PNA

and Niflumic acid), this molecule is expected to exhibit Enantiotropic Polymorphism.[1]

Form I: The Carboxylic Acid Dimer (Neutral)
This is typically the thermodynamically stable form at room temperature.

Structure: Molecules form centrosymmetric dimers via the carboxylic acid groups (

homosynthon).

Packing: The twisted phenyl rings stack in a herringbone or

-

offset pattern to minimize steric volume.[1][2]

Solubility: Lower solubility; likely crystallizes from non-polar or moderately polar solvents

(e.g., Toluene, Ethanol).[1][2]

Form II: The Zwitterionic Form (Metastable)
A common phenomenon in nicotinic acid derivatives is proton transfer.[2]
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Mechanism: The acidic proton from the -COOH group migrates to the pyridine nitrogen of a

neighboring molecule (or even intramolecularly, though less likely due to geometry).

Structure: Stabilized by charge-assisted hydrogen bonds (

).[1]

Appearance: Often yellow or orange (due to extended conjugation/charge transfer), whereas

the neutral form is typically colorless or pale yellow.[2]

Form III: The Catemeric Chain
Instead of dimers, the carboxylic acid groups may form infinite hydrogen-bonded chains (

motif).[1] This is often a kinetic form obtained from rapid precipitation.[1][2]

Experimental Protocol: Screening &
Characterization
This protocol is designed to exhaustively screen for the forms described above.[2]

Phase 1: Solvent-Mediated Polymorph Screening
Do not rely on a single solvent.[1][2][4] The polarity of the solvent dictates the stabilization of

the zwitterion vs. the neutral species.
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Solvent Class Specific Solvent Target Polymorph Mechanism

Non-Polar Toluene / Hexane Form I (Neutral)

Promotes carboxylic

acid dimerization

(Homosynthon).[1]

Polar Protic Methanol / Water Form II (Zwitterionic)

High dielectric

constant stabilizes

charge separation.[1]

[2]

H-Bond Acceptor Acetone / THF Solvates

Disrupts dimers; may

form channel solvates.

[1][2]

Interface Ethanol/Water (1:[1]1) Metastable Forms

Antisolvent

precipitation forces

kinetic trapping.[1][2]

Phase 2: Crystallization Workflow
Saturation: Dissolve 2-(2-Bromophenylamino)nicotinic acid in the solvent at near-boiling

temperature.

Filtration: Filter hot (0.45

m PTFE) to remove "seed" nuclei of the stable form.[1][2]

Split Stream:

Stream A (Thermodynamic): Slow cooling (0.1 °C/min) to Room Temp.[1][2]

Stream B (Kinetic): Crash cooling (Place vial in liquid

or dry ice/acetone).

Stream C (Evaporation): Slow evaporation at ambient pressure.[1][2]

Visualization of Structural Logic
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Diagram 1: The Structural Competition (Homosynthon
vs. Heterosynthon)
This diagram illustrates the competing intermolecular forces that drive the polymorphism of this

molecule.
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Caption: Interplay of intramolecular locking and steric hindrance driving polymorphic outcomes.

Diagram 2: Polymorph Screening Workflow
A self-validating decision tree for isolating the specific forms.
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Crude 2-(2-Bromo...)nicotinic Acid

Solvent Selection

Toluene/Benzene
(Low Dielectric)

Methanol/Water
(High Dielectric)

Slow Evaporation Crash Cooling

Form I
(Acid Dimer)

Thermodynamic Control Form II
(Zwitterion)

Proton Transfer

Amorphous/Glass

Kinetic Control

Annealing

Click to download full resolution via product page

Caption: Logic flow for isolating thermodynamic vs. kinetic polymorphs based on solvent

polarity.

Characterization Metrics (The "Fingerprint")
When analyzing your crystals, use these specific markers to identify the form.
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A. Single Crystal XRD (SCXRD)[1][2]
Key Parameter: Look at the

bond lengths in the carboxyl group.[2]

Neutral Form: Distinct

(~1.21 Å) and

(~1.30 Å).[1]

Zwitterionic Form: Delocalized carboxylate, both

bonds approx.[1][2] 1.25 Å.[1][2]

Torsion Angle: Measure the

torsion. This will vary significantly between polymorphs due to the bromine position.[2]

B. Powder XRD (PXRD)
Low Angle Region (

): This region is most sensitive to packing differences (d-spacing of layers).[1] The bulky
bromine atom usually pushes the d-spacing to larger values (lower

) compared to the non-brominated analog.

C. Infrared Spectroscopy (FTIR)
Carbonyl Stretch:

Neutral: Sharp peak around 1680–1700 cm⁻¹ (COOH dimer).[1][2]

Zwitterionic: Shift to 1550–1600 cm⁻¹ (Carboxylate antisymmetric stretch).[1][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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